2-Amino-4-methoxybutanamide hydrochloride
Description
2-Amino-4-methoxybutanamide hydrochloride is a useful research compound. Its molecular formula is C5H13ClN2O2 and its molecular weight is 168.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
Research on compounds similar to 2-Amino-4-methoxybutanamide hydrochloride, such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, has shown significant potential in corrosion inhibition for mild steel in acidic environments. These organic compounds exhibit high inhibition efficiency, suggesting potential applications of this compound in materials science for protecting metals against corrosion (Bentiss et al., 2009).
Anticonvulsant and Pain-Attenuating Properties
Derivatives of primary amino acids, such as N'-benzyl 2-amino acetamides, demonstrate pronounced activities in anticonvulsant models and neuropathic pain models. This indicates that this compound could have applications in the development of new anticonvulsant and pain-relief medications (King et al., 2011).
Solubility and Thermodynamics
The solubility of related compounds in various organic solvents has been extensively studied, offering valuable data for the pharmaceutical formulation and chemical synthesis processes. Such studies help understand the physicochemical properties of similar compounds, suggesting this compound could be researched in this context for its solubility and interaction with different solvents (Yao et al., 2017).
Pharmaceutical Applications
The pharmacological activities associated with similar structures, including antitumor, antiemetic, and neuroprotective effects, underscore the potential for this compound in drug development and therapy. For instance, metoclopramide, an antiemetic agent with a somewhat related chemical structure, demonstrates significant clinical utility, suggesting potential research pathways for examining the therapeutic applications of this compound in similar domains (Peringer et al., 1975).
Biochemical and Biomedical Research
Studies on compounds like this compound can contribute to understanding biochemical pathways and developing biomedical applications, including tissue engineering and drug delivery systems. Research on hydrogels and polymeric materials for controlled drug release exemplifies the potential for incorporating similar compounds into innovative therapeutic delivery systems (Xu et al., 2006).
Properties
IUPAC Name |
2-amino-4-methoxybutanamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O2.ClH/c1-9-3-2-4(6)5(7)8;/h4H,2-3,6H2,1H3,(H2,7,8);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCXVZLNOFRCJQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC(C(=O)N)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-Methoxyphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanamide](/img/structure/B2920469.png)
![1-[4-(2-Methylbenzimidazol-1-yl)piperidin-1-yl]prop-2-en-1-one](/img/structure/B2920479.png)
![6-cyclopropyl-2-(2-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-oxoethyl)pyridazin-3(2H)-one](/img/structure/B2920480.png)
![5-Chloro-3-fluoro-2-[(1-methylpiperidin-4-yl)methoxy]pyridine](/img/structure/B2920481.png)
![N-benzyl-2-(4-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)phenyl)acetamide](/img/structure/B2920486.png)
![2-(2-(Dimethylamino)ethyl)-1-(3-fluorophenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2920488.png)
